Cas no 71523-05-2 (Benzoic acid, 4-(3,5-dimethyl-4-pyridinyl)-, ethyl ester)

• Product Name: Benzoic acid, 4-(3,5-dimethyl-4-pyridinyl)-, ethyl ester
• CAS No: 71523-05-2
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 1753130
• Update Time: 2024-11-27

Benzoic acid, 4-(3,5-dimethyl-4-pyridinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3,5-dimethyl-4-pyridinyl)-, ethyl ester

• Inchi： 1S/C16H17NO2/c1-4-19-16(18)14-7-5-13(6-8-14)15-11(2)9-17-10-12(15)3/h5-10H,4H2,1-3H3
• InChI Key： SBZLHTAKFGHAGY-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(C2C(C)=CN=CC=2C)C=C1

Computed Properties

• Exact Mass: 255.12601

Experimental Properties

• Density: 1.086±0.06 g/cm3(Predicted)
• Boiling Point: 359.9±30.0 °C(Predicted)
• PSA: 39.19
• pka: 5.53±0.28(Predicted)